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This guide provides a comprehensive overview of the chemical and physical properties of 3-
methylhexane, a branched-chain alkane of significant interest in various scientific and
industrial domains. Intended for researchers, scientists, and professionals in drug
development, this document delves into the molecular structure, physicochemical parameters,
and analytical methodologies pertinent to the study of this compound.

Introduction: The Significance of 3-Methylhexane

3-Methylhexane (C7H16) is a saturated hydrocarbon and a structural isomer of heptane.[1][2]
As a branched-chain alkane, its molecular architecture imparts distinct properties compared to
its linear counterpart, n-heptane. These characteristics are of fundamental importance in fields
ranging from organic synthesis and materials science to metabolomics and fuel technology. In
the context of drug development, understanding the behavior of small organic molecules like 3-
methylhexane is crucial for comprehending drug-excipient interactions, solvent properties, and
metabolic pathways. This guide aims to provide a detailed technical resource on 3-
methylhexane, emphasizing its molecular weight, chemical formula, and other key attributes.
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Molecular Structure and Formula

The chemical formula of 3-methylhexane is C7H16, indicating it is comprised of seven carbon
atoms and sixteen hydrogen atoms.[3] Its structure consists of a six-carbon hexane backbone
with a single methyl group (—CH3) branching from the third carbon atom.[1][3] This branching is
a key determinant of its physical and chemical behavior. The International Union of Pure and
Applied Chemistry (IUPAC) name for this compound is 3-methylhexane.[4] It is also known by
the synonym 2-ethylpentane.[3][5]

The presence of a chiral center at the third carbon atom means that 3-methylhexane exists as
a pair of enantiomers: (R)-3-methylhexane and (S)-3-methylhexane.[2] This stereoisomerism
can be a critical consideration in biological systems and chiral separations.

Caption: Molecular structure of 3-methylhexane.

Physicochemical Properties

The molecular weight and physical properties of 3-methylhexane are critical for its application
and handling. A summary of these key parameters is presented in the table below.
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Property Value Source(s)

Molecular Formula C7H16 [LI[31[41[5116]107118]

Molecular Weight 100.20 g/mol [4115][6]

CAS Number 589-34-4 [5][6][8]

Appearance Colorless liquid [31[6]
Characteristic hydrocarbon

Odor [31[6]
odor

Density 0.687 g/mL at 25 °C [6]

Boiling Point 91 °C [6]

Melting Point -119 °C [6]
Insoluble in water; Soluble in

N acetone, alcohol, benzene,
Solubility [3][6]

chloroform, ether, and ligroin.

[3][6]

Refractive Index

n20/D 1.388

[6]

Analytical Characterization: A Protocol for Gas
Chromatography-Mass Spectrometry (GC-MS)

The identification and quantification of 3-methylhexane in various matrices are commonly

achieved using Gas Chromatography-Mass Spectrometry (GC-MS). This technique provides

excellent separation of volatile compounds and definitive identification based on mass-to-

charge ratio.

Experimental Protocol

e Sample Preparation:

o For liquid samples, a direct injection of a diluted aliquot (e.g., 1:1000 in hexane) is typically

sufficient.
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o For solid or semi-solid matrices, headspace sampling or solvent extraction followed by
concentration may be necessary.

e GC-MS Instrumentation and Conditions:
o Gas Chromatograph: Agilent 7890B GC or equivalent.
o Mass Spectrometer: Agilent 5977A MSD or equivalent.

o Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent non-polar
column.

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Inlet Temperature: 250 °C.
o Injection Volume: 1 L in splitless mode.
o Oven Temperature Program:
= [nitial temperature: 40 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 200 °C.
» Hold: 5 minutes at 200 °C.
o MSD Transfer Line Temperature: 280 °C.
o lon Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
o Electron lonization (EI) Energy: 70 eV.
o Mass Range: m/z 35-350.

e Data Analysis:
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o The retention time of the peak corresponding to 3-methylhexane is compared to that of a
known standard.

o The mass spectrum of the analyte is compared to a reference library (e.g., NIST Mass
Spectral Library) for confirmation. The characteristic fragmentation pattern of 3-
methylhexane will provide a definitive identification.

Sample Preparation GC-MS Analysis Data Analysis

Sample Matrix }—»’ Dilution/Extraction }—» Prepared Sample }—» Injector }—»’ GC Column }—»’ MS Detector H Data Acquisition }—»’ Library Search }—»

Identification

Click to download full resolution via product page

Caption: Workflow for the analysis of 3-methylhexane by GC-MS.

Spectroscopic Data

Spectroscopic data is essential for the unambiguous identification of 3-methylhexane.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum of 3-methylhexane
in CDCls exhibits characteristic signals corresponding to the different types of protons in the
molecule. The chemical shifts (&) are typically observed in the upfield region (0.8-1.4 ppm)
characteristic of alkanes.[4]

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum in CDCls will
show distinct peaks for each of the seven carbon atoms, with chemical shifts also in the
typical alkane region (11-40 ppm).[4]

Applications and Relevance

3-Methylhexane is a component of gasoline and other fuel mixtures, where its branched
structure contributes to a higher octane rating compared to linear alkanes.[3] In the laboratory,
it can be used as a nonpolar solvent and as a model compound for studying alkane reactions,
such as hydrocarboxylation and oxygenation. Furthermore, 3-methylhexane has been
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identified as a human metabolite, making it relevant in biomedical research and diagnostics.[4]

[6]

Conclusion

This technical guide has provided a detailed examination of the molecular weight, formula, and
key properties of 3-methylhexane. The information presented, from its fundamental chemical
structure to a practical analytical protocol, is intended to serve as a valuable resource for
scientists and researchers. A thorough understanding of these characteristics is paramount for
the effective and safe use of 3-methylhexane in a variety of scientific and industrial
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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